Cas no 2172453-30-2 (8,8-dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro5.5undecane)

8,8-Dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane is a spirocyclic compound featuring a unique oxa-aza ring system, which contributes to its structural rigidity and potential utility in synthetic chemistry. The presence of a spiro center enhances stereochemical control, making it valuable for applications requiring precise molecular architecture. Its hydrophobic substituents, including the 2-methylpropyl group, may improve solubility in nonpolar media, while the oxa-aza framework offers opportunities for further functionalization. This compound is of interest in pharmaceutical and agrochemical research, where its scaffold could serve as a versatile intermediate for the development of bioactive molecules. Its stability and defined stereochemistry make it suitable for mechanistic studies and targeted synthesis.
8,8-dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro5.5undecane structure
2172453-30-2 structure
Product Name:8,8-dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro5.5undecane
CAS No:2172453-30-2
MF:C15H29NO
MW:239.396864652634
CID:6217557
PubChem ID:165602634
Update Time:2025-10-23

8,8-dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 8,8-dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro5.5undecane
    • 2172453-30-2
    • 8,8-dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane
    • EN300-1643438
    • Inchi: 1S/C15H29NO/c1-12(2)10-13-15(17-9-8-16-13)7-5-6-14(3,4)11-15/h12-13,16H,5-11H2,1-4H3
    • InChI Key: WAZOMUCDYNQJFX-UHFFFAOYSA-N
    • SMILES: O1CCNC(CC(C)C)C21CCCC(C)(C)C2

Computed Properties

  • Exact Mass: 239.224914549g/mol
  • Monoisotopic Mass: 239.224914549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 21.3Ų

8,8-dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro5.5undecane Pricemore >>

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Additional information on 8,8-dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro5.5undecane

Exploring the Unique Properties and Applications of 8,8-dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172453-30-2)

In the ever-evolving landscape of chemical innovation, 8,8-dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172453-30-2) has emerged as a compound of significant interest. This spirocyclic compound belongs to a class of molecules characterized by their unique structural features, which often translate into remarkable physicochemical properties. The presence of both oxygen and nitrogen atoms in its heterocyclic framework makes this molecule particularly intriguing for researchers across multiple disciplines.

The structural complexity of 8,8-dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane offers numerous possibilities for molecular interactions, a fact that has captured the attention of pharmaceutical chemists and materials scientists alike. Recent trends in drug discovery have shown growing interest in spirocyclic scaffolds due to their potential to improve drug-like properties, including enhanced metabolic stability and better target selectivity. This compound's spiro[5.5]undecane core presents a three-dimensional structure that could potentially overcome some limitations of flat aromatic systems commonly used in medicinal chemistry.

From a synthetic chemistry perspective, 8,8-dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane represents an interesting challenge and opportunity. The construction of its spirocyclic system requires careful consideration of stereochemistry and ring strain, making it a valuable target for methodology development. Recent advances in C-H activation and cascade reactions have opened new pathways for the efficient synthesis of such complex architectures, addressing one of the most common questions in chemical forums: "How can we efficiently build complex spirocyclic systems?"

The physical properties of 8,8-dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane are influenced by its unique molecular geometry. The spiro junction creates a rigid framework that can affect solubility, melting point, and other critical parameters. These characteristics are particularly relevant in the context of materials science applications, where molecular shape and rigidity can determine performance in areas such as organic electronics or advanced polymers. Researchers investigating "shape-persistent organic molecules" or "rigid molecular scaffolds for materials" often encounter compounds with similar structural motifs.

In the realm of flavor and fragrance chemistry, compounds with spirocyclic structures like 8,8-dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane have gained attention for their potential to create novel olfactory profiles. The combination of oxygen and nitrogen heteroatoms in a constrained ring system can produce unique scent characteristics, addressing the growing market demand for innovative fragrance ingredients. This application area frequently appears in searches related to "new fragrance molecules" or "next-generation perfume ingredients."

The stability profile of 8,8-dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane makes it an interesting candidate for various formulation applications. Its spirocyclic framework may offer resistance to oxidative degradation, a property highly valued in industries ranging from cosmetics to specialty chemicals. Formulators searching for "stable heterocyclic compounds" or "oxidation-resistant additives" might find this molecule particularly relevant to their work.

From an environmental perspective, the design of 8,8-dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane aligns with current trends toward sustainable chemistry. The potential to develop efficient synthetic routes using green chemistry principles addresses common queries about "eco-friendly synthesis of complex molecules." Moreover, the structural features of this compound may lend themselves to biodegradability studies, an area of increasing importance in chemical development.

The commercial availability and scaling potential of 8,8-dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane are subjects of growing interest. As research into its applications progresses, questions about "bulk production of spirocyclic compounds" and "cost-effective synthesis routes" become increasingly relevant. The compound's CAS number 2172453-30-2 serves as a unique identifier that facilitates precise communication among researchers, procurement specialists, and regulatory bodies.

Looking toward future applications, 8,8-dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane may find use in emerging fields such as supramolecular chemistry or molecular recognition. Its three-dimensional structure could serve as a building block for more complex architectures, answering research questions about "designing preorganized molecular systems" or "creating shape-specific hosts." The compound's versatility makes it a valuable addition to the toolkit of researchers working at the intersection of chemistry and materials science.

In conclusion, 8,8-dimethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172453-30-2) represents a fascinating example of how structural complexity can lead to diverse application possibilities. From its potential in pharmaceutical research to its relevance in materials development and fragrance chemistry, this compound continues to attract scientific interest. As synthetic methodologies advance and application research deepens, we can expect to see this molecule play an increasingly important role in various chemical industries.

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